Cas no 1086381-91-0 (4-Bromo-2-(furan-2-yl)pyrimidine)

• Product Name: 4-Bromo-2-(furan-2-yl)pyrimidine
• CAS No: 1086381-91-0
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 5056381
• Update Time: 2025-06-13

4-Bromo-2-(furan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(furan-2-yl)pyrimidine
• 4-Bromo-2-(furan-2-yl)pyrimidine

• Inchi： 1S/C8H5BrN2O/c9-7-3-4-10-8(11-7)6-2-1-5-12-6/h1-5H
• InChI Key： LVLZUYYOJWFPAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(C2=CC=CO2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-2-(furan-2-yl)pyrimidine

Recent Advances in the Application of 4-Bromo-2-(furan-2-yl)pyrimidine (CAS: 1086381-91-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(furan-2-yl)pyrimidine (CAS: 1086381-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its brominated pyrimidine core and furan substituent, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have explored its potential as a key intermediate in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.

One of the most notable applications of 4-Bromo-2-(furan-2-yl)pyrimidine is its role in the synthesis of small-molecule kinase inhibitors. Kinases are pivotal targets in oncology and inflammatory diseases, and the structural features of this compound allow for efficient modifications to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative disorders. The bromine atom at the 4-position of the pyrimidine ring facilitates further functionalization via cross-coupling reactions, enabling rapid diversification of the scaffold.

In addition to its role in kinase inhibitor development, 4-Bromo-2-(furan-2-yl)pyrimidine has been investigated for its antiviral properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel nucleoside analogs targeting RNA-dependent RNA polymerases (RdRps) of emerging viruses. The furan moiety was found to enhance the binding interaction with the viral polymerase, while the bromine atom allowed for further optimization of pharmacokinetic properties. These findings underscore the compound's potential in addressing unmet medical needs in antiviral therapy.

The synthetic versatility of 4-Bromo-2-(furan-2-yl)pyrimidine has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have utilized its scaffold to design turn-on probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 publication in Chemical Communications detailed the synthesis of a ROS-sensitive probe based on this compound, which exhibited high selectivity and sensitivity in live-cell imaging experiments. Such applications highlight its utility beyond traditional drug discovery, extending into chemical biology and diagnostic tools.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 4-Bromo-2-(furan-2-yl)pyrimidine derivatives. Recent advancements in flow chemistry and catalytic methods have addressed some of these limitations, enabling more efficient and sustainable production. For instance, a 2023 study in Organic Process Research & Development reported a continuous-flow synthesis protocol that improved yield and reduced waste generation. These technological innovations are expected to further accelerate the adoption of this compound in industrial and academic research settings.

In conclusion, 4-Bromo-2-(furan-2-yl)pyrimidine (CAS: 1086381-91-0) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, antiviral therapy, and biological imaging demonstrate its broad utility. Ongoing research efforts are likely to uncover additional roles for this compound, particularly as synthetic methodologies and computational design tools advance. For researchers in the field, staying abreast of these developments will be essential for leveraging its full potential in future therapeutic and diagnostic innovations.